Cas no 148438-00-0 (Methyl 3-(trifluoromethoxy)benzoate)

Methyl 3-(trifluoromethoxy)benzoate structure
148438-00-0 structure
Product Name:Methyl 3-(trifluoromethoxy)benzoate
CAS No:148438-00-0
MF:C9H7F3O3
MW:220.145293474197
MDL:MFCD00041005
CID:91894
PubChem ID:519012
Update Time:2025-04-18

Methyl 3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(trifluoromethoxy)benzoate
    • 3-(Trifluoromethoxy)benzoic acid methyl ester
    • RARECHEM AL BF 0283
    • Methyl3-(trifluoromethoxy)benzoate98%
    • Methyl 3-(trifluoromethoxy)benzoate 98%
    • Methyl 3-trifluoromethoxybenzoate
    • YWSQRIKZJLRGPT-UHFFFAOYSA-
    • YWSQRIKZJLRGPT-UHFFFAOYSA-N
    • Methyl3-(trifluoromethoxy)benzoate
    • STL557201
    • SBB063285
    • BBL103391
    • AM83232
    • SY045440
    • METHYL-3-(TRIFLUOROMETHOXY)BENZOATE
    • AB0058602
    • AKOS015853125
    • Benzoic acid,3-(trifluoromethoxy)-, methyl ester
    • 3-(trifluoromethyloxy)-benzoic acid methyl ester
    • Benzoic acid, 3-(trifluoromethoxy)-, methyl ester
    • DS-2194
    • CS-W014257
    • A808768
    • EN300-7360899
    • 2-methyl-3-(trifluoromethoxy)benzoate;Methyl 3-(Trifluoromethoxy)benzoate
    • 148438-00-0
    • DTXSID90333874
    • PS-7868
    • SCHEMBL7055657
    • FT-0628494
    • MFCD00041005
    • InChI=1/C9H7F3O3/c1-14-8(13)6-3-2-4-7(5-6)15-9(10,11)12/h2-5H,1H3
    • DB-013583
    • MDL： MFCD00041005
    • Inchi： 1S/C9H7F3O3/c1-14-8(13)6-3-2-4-7(5-6)15-9(10,11)12/h2-5H,1H3
    • InChI Key： YWSQRIKZJLRGPT-UHFFFAOYSA-N
    • SMILES： FC(OC1=CC=CC(C(=O)OC)=C1)(F)F
    • BRN： 5431823

Computed Properties

  • Exact Mass: 220.03500
  • Monoisotopic Mass: 220.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.445(lit.)
  • Melting Point: No data available
  • Boiling Point: 85-87 ºC
  • Flash Point: 85-87°C/10mm
  • Refractive Index: 1.443-1.445
  • PSA: 35.53000
  • LogP: 2.37180
  • Solubility: Unable or difficult to mix

Methyl 3-(trifluoromethoxy)benzoate Security Information

Methyl 3-(trifluoromethoxy)benzoate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 3-(trifluoromethoxy)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
033731-1g
Methyl 3-(trifluoromethoxy)benzoate
 148438-00-0 98%
1g
 ￡14.00 2022-03-01
TRC
M330875-1g
Methyl 3-(Trifluoromethoxy)benzoate
 148438-00-0
1g
 $ 125.00 2022-06-03
TRC
M330875-10g
Methyl 3-(Trifluoromethoxy)benzoate
 148438-00-0
10g
 $ 1000.00 2022-06-03
Alichem
A015008318-250mg
Methyl 3-(trifluoromethoxy)benzoate
 148438-00-0 97%
250mg
 504.00 USD 2021-06-21
Alichem
A015008318-500mg
Methyl 3-(trifluoromethoxy)benzoate
 148438-00-0 97%
500mg
 790.55 USD 2021-06-21
Alichem
A015008318-1g
Methyl 3-(trifluoromethoxy)benzoate
 148438-00-0 97%
1g
 1,460.20 USD 2021-06-21
Apollo Scientific
PC4312-1g
Methyl 3-(trifluoromethoxy)benzoate
 148438-00-0 98%
1g
 £15.00 2025-02-21
Apollo Scientific
PC4312-5g
Methyl 3-(trifluoromethoxy)benzoate
 148438-00-0 98%
5g
 £20.00 2025-02-21
Apollo Scientific
PC4312-10g
Methyl 3-(trifluoromethoxy)benzoate
 148438-00-0 98%
10g
 £34.00 2025-02-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R030446-1g
Methyl 3-(Trifluoromethoxy)benzoate,98%
 148438-00-0 98%
1g
 ￥114 2024-05-25

Methyl 3-(trifluoromethoxy)benzoate Production Method

Methyl 3-(trifluoromethoxy)benzoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:148438-00-0)3-(三氟甲氧基)苯甲酸甲酯
Order Number:LE2928796
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com

Methyl 3-(trifluoromethoxy)benzoate Related Literature

Related Categories

148438-00-0 (Methyl 3-(trifluoromethoxy)benzoate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:148438-00-0)3-(三氟甲氧基)苯甲酸甲酯
LE2928796
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email